Cas no 2503203-93-6 (tert-butyl 3-amino-4H,6H,7H-thieno3,2-cpyran-2-carboxylate)

• Product Name: tert-butyl 3-amino-4H,6H,7H-thieno3,2-cpyran-2-carboxylate
• CAS No: 2503203-93-6
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• MDL: MFCD32860032
• CID: 5670455
• PubChem ID: 155822529
• Update Time: 2025-05-26

tert-butyl 3-amino-4H,6H,7H-thieno3,2-cpyran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-amino-6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylate
• EN300-27143622
• 2503203-93-6
• tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate
• tert-butyl 3-amino-4H,6H,7H-thieno3,2-cpyran-2-carboxylate

• MDL： MFCD32860032
• Inchi： 1S/C12H17NO3S/c1-12(2,3)16-11(14)10-9(13)7-6-15-5-4-8(7)17-10/h4-6,13H2,1-3H3
• InChI Key： SUKHPUYRZPULNU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C2COCCC1=2)N

Computed Properties

• Exact Mass: 255.09291458g/mol
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.8Ų

Additional information on tert-butyl 3-amino-4H,6H,7H-thieno3,2-cpyran-2-carboxylate

Introduction to tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate (CAS No. 2503203-93-6)

tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate (CAS No. 2503203-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in various areas of drug discovery and development.

The chemical structure of tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate is characterized by a thienopyran core with an amino group and a tert-butyl ester moiety. The thienopyran scaffold is a heterocyclic system consisting of a thiophene ring fused with a pyran ring. This scaffold has been extensively studied for its potential in modulating various biological targets, including enzymes, receptors, and ion channels. The presence of the amino group and the tert-butyl ester provides additional functional groups that can be exploited for further chemical modifications and optimization.

Recent studies have highlighted the potential of thienopyran derivatives in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that thienopyran derivatives exhibited potent inhibitory activity against protein kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer and other diseases. The amino group in tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate can form hydrogen bonds with key residues in the active site of protein kinases, thereby enhancing its binding affinity and selectivity.

In addition to its potential as a kinase inhibitor, tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate has also shown promise in other therapeutic areas. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The anti-inflammatory properties of this compound make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl ester moiety in tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate plays a crucial role in modulating its pharmacokinetic properties. Tert-butyl esters are known to improve the solubility and stability of compounds, which can enhance their bioavailability and reduce their metabolic degradation. This feature is particularly important for compounds that are intended for oral administration or long-term use.

The synthesis of tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate has been reported using various synthetic routes. One common approach involves the reaction of a suitable thienopyran derivative with an amino acid or amine followed by esterification with tert-butanol. The choice of synthetic route can significantly impact the yield and purity of the final product. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process and improve efficiency.

In conclusion, tert-butyl 3-amino-4H,6H,7H-thieno[3,2-c]pyran-2-carboxylate (CAS No. 2503203-93-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical applications.